Cas no 167859-41-8 (4-[(4-Bromophenyl)(4-formylphenyl)amino]benzaldehyde)

• Product Name: 4-[(4-Bromophenyl)(4-formylphenyl)amino]benzaldehyde
• CAS No: 167859-41-8
• MF: C₂₀H₁₄BrNO₂
• MW: 380.234664440155
• MDL: MFCD31814477
• CID: 4537703
• PubChem ID: 22355281
• Update Time: 2025-06-11

4-[(4-Bromophenyl)(4-formylphenyl)amino]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4,4'-[(4-bromophenyl)imino]bis-
• 4，4'-((4-Bromophenyl)azanediyl)dibenzaldehyde
• 4,4 inverted exclamation mark -[(4-Bromophenyl)azanediyl]dibenzaldehyde
• 4-(N-(4-bromophenyl)-4-formylanilino)benzaldehyde
• SCHEMBL648361
• MFCD31814477
• 167859-41-8
• 4-[(4-bromophenyl)(4-formylphenyl)amino]benzaldehyde
• YSCH0206
• BS-16003
• CS-0163107
• AKOS005166850
• SY283471
• D80778
• C20H14BrNO2
• 4,4'-(4-bromophenylazanediyl)dibenzaldehyde
• 899-017-1
• 4-[(4-Bromophenyl)(4-formylphenyl)amino]benzaldehyde

• MDL： MFCD31814477
• Inchi： 1S/C20H14BrNO2/c21-17-5-11-20(12-6-17)22(18-7-1-15(13-23)2-8-18)19-9-3-16(14-24)4-10-19/h1-14H
• InChI Key： ICEUNAHKFOPYQF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N(C1C=CC(C=O)=CC=1)C1C=CC(C=O)=CC=1

Computed Properties

• Exact Mass: 379.02079g/mol
• Monoisotopic Mass: 379.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 37.4Ų

Additional information on 4-[(4-Bromophenyl)(4-formylphenyl)amino]benzaldehyde

Professional Introduction to 4-[(4-Bromophenyl)(4-formylphenyl)amino]benzaldehyde (CAS No. 167859-41-8)

4-[(4-Bromophenyl)(4-formylphenyl)amino]benzaldehyde, with the chemical formula C₁₉H₁₂BrN₂O₂, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique CAS number 167859-41-8, has garnered attention due to its versatile structural properties and potential applications in drug development. The presence of both bromine and formyl functional groups in its molecular structure makes it a valuable intermediate for synthesizing various pharmacologically active molecules.

The compound's structure consists of a benzaldehyde core substituted with an amino group that is further connected to a biphenyl system. Specifically, one phenyl ring is substituted with a bromine atom, while the other contains a formyl group. This unique arrangement imparts distinct reactivity and binding properties, making it a candidate for further derivatization and functionalization. The 4-bromophenyl moiety enhances electrophilic substitution reactions, while the 4-formylphenyl part allows for condensation reactions with various nucleophiles, facilitating the synthesis of more complex molecules.

In recent years, the pharmaceutical industry has shown increasing interest in biphenyl derivatives due to their potential as bioactive scaffolds. The compound 4-[(4-Bromophenyl)(4-formylphenyl)amino]benzaldehyde has been explored in several research studies for its potential role in developing novel therapeutic agents. Its ability to serve as a precursor for heterocyclic compounds has made it particularly appealing for researchers working on anticancer, anti-inflammatory, and antimicrobial drugs.

One of the most promising applications of this compound lies in its use as a building block for kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By designing molecules that can selectively inhibit specific kinases, researchers aim to develop targeted therapies with improved efficacy and reduced side effects. The structural features of 4-[(4-Bromophenyl)(4-formylphenyl)amino]benzaldehyde make it an ideal candidate for such applications, as it can be easily modified to target different kinase families.

The synthesis of this compound typically involves multi-step organic reactions, starting from commercially available aromatic precursors. The introduction of the bromine atom at the 4-position of one phenyl ring can be achieved through electrophilic aromatic substitution reactions, while the formylation of the second phenyl ring can be performed using Vilsmeier-Haack formylation or similar methods. The final step involves connecting these two moieties via an amino group through condensation or coupling reactions.

The reactivity of 4-[(4-Bromophenyl)(4-formylphenyl)amino]benzaldehyde also makes it suitable for use in material science applications. For instance, its ability to undergo cross-coupling reactions allows for the synthesis of conjugated polymers and organic semiconductors. These materials have potential applications in organic electronics, such as light-emitting diodes (OLEDs), solar cells, and field-effect transistors (OFETs). The presence of both bromine and formyl groups provides multiple sites for functionalization, enabling the creation of tailored materials with specific properties.

In academic research, this compound has been utilized as a substrate for studying molecular recognition processes. Its biphenyl core and various substituents allow it to interact with different biological targets, making it a useful tool for understanding binding mechanisms at the molecular level. Such studies contribute to the development of more effective drugs by providing insights into how small molecules interact with their biological targets.

The pharmaceutical industry's interest in this compound has also led to several patents being filed for its derivatives and synthetic methods. These patents highlight its significance as a versatile intermediate in drug discovery programs. Companies are actively exploring ways to optimize its synthesis and expand its applications in various therapeutic areas.

Looking ahead, future research on 4-[(4-Bromophenyl)(4-formylphenyl)amino]benzaldehyde is likely to focus on expanding its synthetic methodologies and exploring new applications. Advances in computational chemistry and machine learning are expected to aid in designing more efficient synthetic routes and identifying novel bioactive derivatives. Additionally, collaborations between academia and industry will be crucial in translating laboratory findings into clinical applications.

In conclusion, 4-[(4-Bromophenyl)(4-formylphenyl)amino]benzaldehyde (CAS No. 167859-41-8) is a multifaceted compound with significant potential in pharmaceutical chemistry and material science. Its unique structural features make it an excellent candidate for synthesizing bioactive molecules and advanced materials. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in drug development and technological innovation.